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Solubility Profile of 3-Methyl-2-oxobutanoic Acid

The following table summarizes the available quantitative and qualitative solubility data for 3-methyl-2-

oxobutanoic acid and its common salt form.

Compound Name Form Solvent Solubility Key Characteristics & Notes

3-Methyl-2-
oxobutanoic Acid
(α-Ketoisovaleric
acid)

Free
Acid

Water Soluble [1] Polar, ketocarboxylic acid. Hydrogen
bonding with water molecules enables

solubility [1].

Ethanol Soluble [1] Soluble in polar organic solvents like
ethanol and methanol [1].

Methanol Soluble [1] Soluble in polar organic solvents [1].

DMSO Highly likely
soluble

Although not explicitly stated for the free

acid, DMSO is a powerful polar aprotic
solvent miscible with water and known to

dissolve a wide range of polar and non-
polar compounds [2]. Its use with the
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Compound Name Form Solvent Solubility Key Characteristics & Notes

sodium salt (below) strongly implies the

free acid is also soluble.

Sodium 3-methyl-
2-oxobutanoate (α-
Ketoisovaleric acid

sodium salt)

Sodium

Salt

Water >54.8

mg/mL
(clear,

colorless)
[3]

Highly soluble. A separate source

confirms solubility at 100 mg/mL,
resulting in a clear, colorless solution [3].

Researcher Guidance & Practical Workflow

For scientists handling this compound in a drug development or research context, the following workflow

and considerations are recommended.
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Start: Solubility Requirement
for 3-methyl-2-oxobutanoic acid

Is the application in an
aqueous or biological system?

Yes No

Prefer Sodium Salt Form
High water solubility (>54.8 mg/mL)

Suitable for in vitro/vivo studies

Prefer Free Acid Form
Soluble in polar organic solvents

(Water, Ethanol, Methanol)

DMSO as Stock Solution Solvent
Likely highly soluble for both forms
Ideal for making high-concentration

stock solutions

Note: Verify solubility experimentally
for critical applications.

Monitor sodium content if salt form is used.

Click to download full resolution via product page

The diagram above outlines a logical selection process. Here are the key practical points:

DMSO for Stock Solutions: DMSO is extensively used to prepare stock solutions of test compounds
in drug discovery due to its ability to dissolve diverse chemicals and its miscibility with aqueous media

[2]. While direct data for the free acid in DMSO is not explicit, the properties of both the compound
and DMSO make high solubility very likely.

Sodium Salt for Aqueous Systems: For experiments requiring high concentrations in aqueous
buffers (e.g., cell culture, enzymatic assays), the sodium salt is the preferred form due to its
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demonstrated high solubility in water [3].

Handling and Storage: The sodium salt should be stored at 0-5°C [3]. The free acid, with its polar
carboxylic acid group, is also likely hygroscopic and should be stored in a sealed container.

How to Proceed Without Explicit Protocols

Since a standard experimental protocol for solubility determination was not found, you can consider these

approaches:

Consult Foundational Methods: The theory of solubility parameters, as explained by Burke [4],

provides the scientific basis for designing experiments. The "like dissolves like" principle and
Hildebrand parameters can guide solvent selection.

Empirical Testing: For critical applications, small-scale, controlled experiments are essential. You
can dissolve incremental amounts of the compound in your desired solvent (e.g., DMSO) at room

temperature and with gentle heating or sonication, observing the point at which no more solute
dissolves.

Search for Analogous Protocols: Look for solubility testing procedures for similar keto-carboxylic
acids, which often follow standardized pharmacopeial methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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